Cas no 31555-04-1 (2-Butynoic acid, 4-hydroxy-, ethyl ester)

• Product Name: 2-Butynoic acid, 4-hydroxy-, ethyl ester
• CAS No: 31555-04-1
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 1452739
• PubChem ID: 10855468
• Update Time: 2025-05-20

2-Butynoic acid, 4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butynoic acid, 4-hydroxy-, ethyl ester
• ethyl 4-hydroxybut-2-ynoate
• ethyl gamma-hydroxytetrolate
• hydroxymethylacetylenecarboxylate ethyl ester
• DTXSID90445921
• Tetrolic acid, hydroxy-, ethyl ester
• WECHWIOGTZSRPV-UHFFFAOYSA-N
• E80339
• 31555-04-1
• MFCD29052446
• DA-33872
• ethyl 4-hydroxy-2-butynoate
• SCHEMBL1513351
• 4-hydroxy-but-2-ynoic acid ethyl ester

• Inchi： 1S/C6H8O3/c1-2-9-6(8)4-3-5-7/h7H,2,5H2,1H3
• InChI Key： WECHWIOGTZSRPV-UHFFFAOYSA-N
• SMILES： O(C(C#CCO)=O)CC

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 78 °C(Press: 0.5 Torr)
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-Butynoic acid, 4-hydroxy-, ethyl ester

Comprehensive Analysis of 2-Butynoic acid, 4-hydroxy-, ethyl ester (CAS No. 31555-04-1): Properties, Applications, and Industry Trends

2-Butynoic acid, 4-hydroxy-, ethyl ester (CAS No. 31555-04-1) is a specialized organic compound with a unique molecular structure, combining a hydroxy group and an ester functionality on a butynoic acid backbone. This configuration grants it distinct chemical properties, making it valuable in synthetic chemistry, fragrance formulation, and specialty material development. The compound's ethyl ester moiety enhances its solubility in organic solvents, while the 4-hydroxy group provides reactivity for further derivatization.

In recent years, the demand for functionalized esters like 2-Butynoic acid, 4-hydroxy-, ethyl ester has surged due to their role in green chemistry initiatives. Researchers frequently search for "sustainable ester synthesis methods" or "bio-based hydroxy esters," reflecting industry shifts toward eco-friendly intermediates. This compound's balanced polarity—between hydrophilic (hydroxy) and lipophilic (ethyl ester components)—makes it particularly interesting for formulations requiring controlled hydrophilicity.

The synthesis of CAS 31555-04-1 typically involves catalytic esterification of 4-hydroxy-2-butynoic acid with ethanol under controlled conditions. Advanced techniques like enzymatic catalysis or microwave-assisted reactions are gaining traction, aligning with searches for "energy-efficient ester production." Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for pharmaceutical or cosmetic applications where impurity profiles are strictly regulated.

Applications of 2-Butynoic acid, 4-hydroxy-, ethyl ester span multiple industries. In fragrances, its acetylene-based structure contributes to unique olfactory profiles, addressing the growing market demand for "innovative perfume ingredients." Material scientists explore its use as a monomer for functional polymers, capitalizing on the hydroxy group's crosslinking potential. These trends correlate with frequent queries about "multifunctional ester monomers" in polymer databases.

From a regulatory standpoint, 31555-04-1 complies with major chemical inventories (e.g., TSCA, EINECS), though users should verify local compliance for specific applications. Storage recommendations emphasize protection from moisture and oxidation—key considerations given the compound's hydroxy sensitivity. Such practical details are often searched alongside "ester compound stability" or "chemical storage best practices."

Future research directions for 2-Butynoic acid, 4-hydroxy-, ethyl ester may explore its potential in click chemistry applications, given its alkyne functionality. The compound's adaptability to catalytic transformations positions it well for emerging fields like metal-organic framework (MOF) synthesis or bioconjugation techniques. These opportunities align with trending searches for "versatile alkyne esters" and "click chemistry building blocks," highlighting its relevance in cutting-edge science.